N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide
Overview
Description
Scientific Research Applications
Antidepressant Activity
Benzothiazole derivatives have been studied for their potential use as antidepressants. Compounds similar to N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide have shown promising results in reducing immobility time in mice during tail suspension tests, which is indicative of antidepressant-like activity . These compounds also did not alter spontaneous locomotor activities, suggesting that their effects are specific to depressive symptoms .
Analgesic and Anti-inflammatory Activities
Thiazole derivatives are known for their analgesic and anti-inflammatory properties. Research has indicated that certain benzothiazole compounds exhibit significant analgesic and anti-inflammatory activities, which could be beneficial in the development of new pain relief and anti-inflammatory medications .
Antimicrobial and Antifungal Activities
The structural motif of benzothiazole is present in many biologically active compounds with antimicrobial and antifungal properties. This suggests that N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide could be explored for its potential use in treating bacterial and fungal infections .
Antitumor and Cytotoxic Activities
Benzothiazole derivatives have been associated with antitumor and cytotoxic activities. They have been used in the design of compounds that can act as antineoplastic drugs, potentially offering a new avenue for cancer treatment .
Neuroprotective Properties
Thiazoles have been investigated for their neuroprotective effects. Given the importance of thiazole in neurological functions, as seen in Vitamin B1 (thiamine), derivatives like N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide could contribute to the development of treatments for neurodegenerative diseases .
Antiviral and Antiretroviral Activities
Thiazole compounds have shown activity against viruses, including HIV. The presence of a benzothiazole ring in antiretroviral drugs highlights the potential of N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide to be developed into an antiviral agent .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O3S/c1-10-8-11(2)15-14(9-10)24-18(19-15)20-17(21)12-6-5-7-13(22-3)16(12)23-4/h5-9H,1-4H3,(H,19,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ODUDFRYHKPOTMJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C(=C1)SC(=N2)NC(=O)C3=C(C(=CC=C3)OC)OC)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-2,4,6-trimethylbenzenesulfonamide](/img/structure/B2859134.png)
![2-((3-(furan-2-ylmethyl)-4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl)thio)acetamide](/img/structure/B2859145.png)
![4-[(5-chloropyridin-2-yl)oxy]-N,N-dimethyloxolan-3-amine](/img/structure/B2859152.png)
![4-methoxy-N-(2-(5-(3-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide](/img/structure/B2859154.png)
![3-(4-bromophenyl)-6-(2-(indolin-1-yl)-2-oxoethyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one](/img/structure/B2859156.png)